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Compound of Interest

Compound Name:
N-Hydroxy-4-nitrobenzimidoyl

chloride

Cat. No.: B087114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of N-Hydroxy-4-nitrobenzimidoyl
chloride, a key reagent in organic synthesis, particularly for the construction of heterocyclic

compounds. This document details its chemical properties, synonyms, and CAS number, along

with explicit experimental protocols for its synthesis and application in 1,3-dipolar cycloaddition

reactions.

Core Chemical Data
N-Hydroxy-4-nitrobenzimidoyl chloride is a versatile intermediate, valued for its ability to

generate nitrile oxides in situ. Its properties are summarized below.
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Property Value Citation(s)

CAS Number 1011-84-3 [1][2][3][4]

Molecular Formula C₇H₅ClN₂O₃ [4]

Molecular Weight 200.58 g/mol [1][4]

Appearance
White to Light yellow powder to

crystal
[2][3][5]

Melting Point 123.0 to 128.0 °C [2][3][4]

Boiling Point (est.) 376.6±44.0 °C at 760 mmHg [4]

Density (est.) 1.5±0.1 g/cm³ [4]

Purity >95.0% (GC) [2][3][5]

Solubility

Soluble in organic solvents

(ethanol, methanol,

chloroform); insoluble in water

[4]

Synonyms
This compound is also known by several other names in the literature and commercial

catalogs:

N-Hydroxy-4-nitrobenzenecarboximidoyl Chloride[2][3][5]

p-Nitrobenzohydroximoyl Chloride[2][3][5]

α-Chloro-4-nitrobenzaldoxime[2][3][5]

4-nitrobenzohydroximoylchloride[4]

Benzenecarboximidoyl chloride, N-hydroxy-4-nitro-[4]

Experimental Protocols
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Detailed methodologies for the synthesis of N-Hydroxy-4-nitrobenzimidoyl chloride and its

subsequent use in the synthesis of isoxazoles are provided below.

Synthesis of N-Hydroxy-4-nitrobenzimidoyl chloride
This protocol is adapted from a literature procedure for the chlorination of an aldoxime using N-

chlorosuccinimide (NCS).[1]

Materials:

(E)-4-Nitrobenzaldoxime

N,N-Dimethylformamide (DMF)

N-Chlorosuccinimide (NCS)

Concentrated Hydrochloric Acid (HCl)

Diethyl ether

Water

Hexane

Procedure:

Dissolve (E)-4-Nitrobenzaldoxime (1 equivalent) in DMF.

Add a small portion of NCS (0.2 equivalents) to the solution.

Gently heat the reaction mixture to 40°C.

To initiate the reaction, bubble a small amount of HCl gas, carefully extracted from the

headspace of a concentrated HCl bottle, through the solution.

Add the remaining NCS (0.8 equivalents) in small portions over a period of 20 minutes,

ensuring the reaction temperature does not exceed 45°C.

Stir the mixture at room temperature overnight.
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Pour the reaction mixture into water and extract with diethyl ether three times.

Combine the organic layers and remove the solvent under reduced pressure.

Dissolve the resulting residue in hexane and store in a freezer overnight to induce

crystallization.

Isolate the solid product by vacuum filtration to yield N-Hydroxy-4-nitrobenzimidoyl
chloride as a white solid.

Mechanochemical Synthesis of 3,5-Disubstituted
Isoxazoles
This solvent-free protocol utilizes ball-milling for the 1,3-dipolar cycloaddition of N-Hydroxy-4-
nitrobenzimidoyl chloride with terminal alkynes.[2]

Materials:

N-Hydroxy-4-nitrobenzimidoyl chloride

A terminal alkyne

Sodium Carbonate (Na₂CO₃)

Cu/Al₂O₃ nanocomposite catalyst (optional, but can improve yields)

Stainless steel (SS) milling jar and balls

Procedure:

Place the terminal alkyne (1.0 equivalent), N-Hydroxy-4-nitrobenzimidoyl chloride (1.5

equivalents), and Sodium Carbonate (2.0 equivalents) into a stainless-steel milling jar.

Add the Cu/Al₂O₃ catalyst and stainless-steel milling balls.

Mill the mixture in a planetary ball mill for 20 minutes.

After milling, extract the product from the jar using a suitable organic solvent.
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Purify the product by column chromatography to isolate the desired 3,5-disubstituted

isoxazole.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key reaction mechanism and a typical experimental

workflow.

Caption: In-situ generation of nitrile oxide and subsequent 1,3-dipolar cycloaddition.

Caption: Workflow for the mechanochemical synthesis of isoxazoles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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